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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the identification and differentiation of

olivine and pyroxene minerals in hand samples. Accurate mineral identification is a

foundational skill in various scientific disciplines, underpinning the characterization of

geological materials and informing a wide range of research applications. This document

outlines the key diagnostic properties of each mineral group and presents a systematic

approach to their distinction.

Introduction
Olivine and pyroxene are both common rock-forming silicate minerals, particularly abundant in

mafic and ultramafic igneous rocks. Due to their frequent coexistence and sometimes similar

appearance, distinguishing between them in hand samples can be challenging. However, a

careful examination of their physical properties, particularly cleavage, crystal habit, color, and

hardness, allows for reliable identification.

Physical and Optical Properties
A direct comparison of the key physical properties of olivine and pyroxene is the most effective

method for their differentiation in hand samples. The following table summarizes these

properties.
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Property Olivine Pyroxene

Color
Typically olive-green to

yellowish-green or brown.[1][2]

Generally dark green to black,

but can also be light green,

brown, or white.[3][4]

Luster Vitreous (glassy).[1][5]

Vitreous; can sometimes

appear metallic in dark-colored

specimens.[4]

Hardness (Mohs) 6.5 - 7.0[1][2] 5.0 - 7.0[3]

Specific Gravity 3.2 - 4.4[1] 3.0 - 4.0[3]

Cleavage
Poor to absent, exhibits

conchoidal fracture.[2][6]

Two good cleavages

intersecting at nearly right

angles (approx. 87° and 93°).

[3][4]

Crystal Habit

Typically granular masses or

rounded grains; can form

short, stubby crystals.[6]

Stubby prismatic crystals, often

with a nearly square cross-

section.[3]

Alteration

Readily alters to reddish-brown

iddingsite or greenish

serpentine.[2][7]

Can alter to amphibole

(uralitization), chlorite, or talc.

Streak White or colorless.[2][6]
White, greenish-white, or gray.

[4]

Experimental Protocols for Hand Sample
Identification
A systematic examination of a hand sample is crucial for accurate mineral identification. The

following protocol outlines the steps to distinguish olivine from pyroxene.

3.1 Macroscopic Examination

Color Assessment: Observe the overall color of the mineral. Olivine is characteristically

olive-green.[1] Pyroxenes have a broader color range but are often dark green to black.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://geology.com/minerals/olivine.shtml
https://en.wikipedia.org/wiki/Olivine
https://www.britannica.com/science/pyroxene
https://commonminerals.esci.umn.edu/minerals-o-s/pyroxene
https://geology.com/minerals/olivine.shtml
https://commonminerals.esci.umn.edu/minerals-o-s/olivine-group
https://commonminerals.esci.umn.edu/minerals-o-s/pyroxene
https://geology.com/minerals/olivine.shtml
https://en.wikipedia.org/wiki/Olivine
https://www.britannica.com/science/pyroxene
https://geology.com/minerals/olivine.shtml
https://www.britannica.com/science/pyroxene
https://en.wikipedia.org/wiki/Olivine
https://www.science.smith.edu/geosciences/petrology/petrography/olivine/olivine.html
https://www.britannica.com/science/pyroxene
https://commonminerals.esci.umn.edu/minerals-o-s/pyroxene
https://www.science.smith.edu/geosciences/petrology/petrography/olivine/olivine.html
https://www.britannica.com/science/pyroxene
https://en.wikipedia.org/wiki/Olivine
https://sites.und.edu/dexter.perkins/opticalmin/olivine.htm
https://en.wikipedia.org/wiki/Olivine
https://www.science.smith.edu/geosciences/petrology/petrography/olivine/olivine.html
https://commonminerals.esci.umn.edu/minerals-o-s/pyroxene
https://www.benchchem.com/product/b12688019?utm_src=pdf-body
https://www.benchchem.com/product/b12688019?utm_src=pdf-body
https://geology.com/minerals/olivine.shtml
https://www.britannica.com/science/pyroxene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12688019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Luster Evaluation: Examine the way the mineral reflects light. Both minerals have a vitreous

(glassy) luster.[1][5]

Crystal Form and Habit Analysis: If distinct crystals are visible, note their shape. Pyroxene

often forms short, stubby prisms with a squarish cross-section.[3] Olivine typically occurs as

granular masses or rounded grains.[6]

3.2 Physical Properties Testing

Hardness Test: Attempt to scratch a fresh surface of the mineral with a common object of

known hardness. A steel knife blade has a hardness of about 5.5, and a quartz crystal has a

hardness of 7. Olivine (6.5-7) and most pyroxenes (5-7) will scratch glass and a steel knife.

[1][3]

Cleavage and Fracture Examination: This is the most critical step. Use a hand lens to

carefully inspect the mineral for flat, reflective surfaces that indicate cleavage.

Pyroxene: Look for two distinct sets of cleavage planes that intersect at nearly a 90-

degree angle. This will often give the mineral a blocky or step-like appearance on broken

surfaces.[3][4]

Olivine: Olivine has poor cleavage, so it will typically break with an irregular, curved

(conchoidal) fracture, similar to quartz.[2][6]

Streak Test: Rub the mineral across an unglazed porcelain plate and observe the color of the

powdered streak. Olivine has a white or colorless streak.[2][6] Pyroxene's streak is typically

white, greenish-white, or gray.[4]

3.3 Observation of Alteration Products

Examine the sample for any signs of weathering or alteration. The presence of reddish-brown

iddingsite or a waxy, greenish serpentine can be indicative of altered olivine.[2][7]

Visualizing the Identification Process
The following diagrams illustrate the logical workflow for distinguishing olivine from pyroxene in

hand samples.
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Caption: A flowchart of the key steps in distinguishing olivine from pyroxene.

Conclusion
The accurate differentiation of olivine and pyroxene in hand samples is achievable through a

systematic evaluation of their distinct physical properties. While color and crystal habit provide

initial clues, the definitive diagnostic feature is the presence of two good cleavages at nearly

right angles in pyroxene, contrasted with the poor cleavage and conchoidal fracture of olivine.

By following the protocols outlined in this guide, researchers and scientists can confidently

identify these important rock-forming minerals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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